Cas no 1183724-39-1 (1-(2-methanesulfonylethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-methanesulfonylethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1183724-39-1
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• CID: 6030738
• PubChem ID: 60916630
• Update Time: 2024-01-16

1-(2-methanesulfonylethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylethyl)-1H-1,2,4-triazol-3-amine
• 1183724-39-1
• EN300-1106815

• Inchi： 1S/C5H10N4O2S/c1-12(10,11)3-2-9-4-7-5(6)8-9/h4H,2-3H2,1H3,(H2,6,8)
• InChI Key： FKODBZVKNPVAQX-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C=NC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 190.05244675g/mol
• Monoisotopic Mass: 190.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles